2-[(3-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[(3-chlorophenyl)methylsulfanyl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C17H18ClNOS/c1-2-14-7-3-4-9-16(14)19-17(20)12-21-11-13-6-5-8-15(18)10-13/h3-10H,2,11-12H2,1H3,(H,19,20)
• InChI Key: JCIYKOUUHLGRAD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSCC2=CC(=CC=C2)Cl
• Molecular Formula: C17H18ClNOS
• Molecular Weight: 319.8 g/mol

Description

2-[(3-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide is a chemical compound used in scientific research. It is a thioamide derivative of acetamide with a molecular formula of C18H18ClNOS and a molecular weight of 323.85 g/mol. This compound has shown potential in various applications due to its unique properties, including its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(3-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and pain. Additionally, it has been shown to induce apoptosis in cancer cells, which may contribute to its anticancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, which may contribute to its anti-inflammatory properties. Additionally, it has been shown to reduce pain in animal models, which may contribute to its analgesic properties. This compound has also been shown to induce apoptosis in cancer cells, which may contribute to its anticancer properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide in lab experiments is its potential as an anti-inflammatory, analgesic, and anticancer agent. Additionally, it is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[(3-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide. One direction is to further investigate its mechanism of action and how it interacts with various enzymes and signaling pathways. Additionally, more research is needed to determine its potential as an anti-inflammatory, analgesic, and anticancer agent in humans. Furthermore, it would be interesting to explore its potential as a treatment for other diseases and conditions, such as autoimmune disorders and neurological disorders.

Scientific Research Applications

2-[(3-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide has been used in various scientific research applications. It has been studied for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines. Additionally, it has been investigated for its potential as an analgesic, as it has been shown to reduce pain in animal models. This compound has also been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells.